N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C20H23N3O2/c24-19(21-13-17-12-18(15-6-7-15)23-14-22-17)20(8-10-25-11-9-20)16-4-2-1-3-5-16/h1-5,12,14-15H,6-11,13H2,(H,21,24)
• InChI Key: IKUDDECENMOTNS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Pyrazolopyrimidine derivatives have been investigated for their cytotoxic activities against various cancer cell lines. For instance, a study synthesized a series of pyrazolopyrimidines and evaluated their cytotoxicity, showing significant activity against HCT-116 and MCF-7 cell lines, indicating potential applications in cancer therapy (Rahmouni et al., 2016).

Antimicrobial and Antifungal Applications

Several pyrimidine derivatives have been synthesized and tested for their antimicrobial and antifungal properties. A notable example is the synthesis of N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives, which exhibited moderate antifungal activities against phytopathogenic fungi, suggesting potential for agricultural applications (Wu et al., 2012).

Antiviral Applications

The development of pyrimidine thioglycoside analogs has been reported, with some compounds showing interesting activity against SARS-COV-2 and Avian Influenza H5N1 virus strains, indicating their potential as antiviral agents (Abu-Zaied et al., 2021).

Enzyme Inhibition for Therapeutic Applications

Pyrazole-based compounds have been explored for their ability to inhibit specific enzymes, such as the calcium-dependent protein kinase-1 in parasites like Toxoplasma gondii and Cryptosporidium parvum, demonstrating potential therapeutic applications in treating infections caused by these organisms (Zhang et al., 2014).

Synthesis and Biological Evaluation of Heterocycles

Research on pyrazolo and thienopyrazole derivatives has yielded new heterocyclic compounds with remarkable antibacterial, antifungal, and anticancer activities. These studies underscore the versatility of pyrimidine-based compounds in synthesizing new molecules with significant biological activities (Saber et al., 2019).